Cas no 112858-05-6 (1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride)

• Product Name: 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride
• CAS No: 112858-05-6
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD30476249
• CID: 4572317
• PubChem ID: 126796303
• Update Time: 2025-06-14

1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride

• MDL： MFCD30476249
• Inchi： 1S/C6H10N2O.ClH/c1-5(2)8-6(9)3-4-7-8;/h4-5H,3H2,1-2H3;1H
• InChI Key： GNSWVVUZQJQXTD-UHFFFAOYSA-N
• SMILES： C(N1N=CCC1=O)(C)C.Cl

Additional information on 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride

Comprehensive Overview of 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride (CAS No. 112858-05-6)

1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride (CAS No. 112858-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of pyrazolone derivatives, which are known for their diverse biological activities and applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial uses.

The molecular structure of 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride features a pyrazolone core substituted with an isopropyl group, which contributes to its unique physicochemical properties. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of anti-inflammatory and analgesic agents. The compound's mechanism of action often involves modulation of enzymatic pathways, making it a subject of interest in medicinal chemistry.

In recent years, the demand for pyrazolone-based compounds has surged due to their relevance in addressing modern health challenges. For instance, the search for novel pain management solutions and anti-inflammatory drugs has led to increased scrutiny of derivatives like 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride. Online queries often include terms such as "pyrazolone derivatives uses", "CAS 112858-05-6 applications", and "isopropyl pyrazolone hydrochloride synthesis", reflecting the compound's growing prominence in scientific discourse.

From a synthetic perspective, the preparation of 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's high yield and scalability make it a viable candidate for large-scale production, aligning with the pharmaceutical industry's need for efficient and cost-effective intermediates.

Beyond its pharmaceutical applications, 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride has also been investigated for its potential in material science. Its ability to form stable complexes with metal ions opens doors for its use in catalysis and coordination chemistry. Researchers are particularly interested in its role in developing green chemistry solutions, as sustainability becomes a key focus in chemical innovation.

The safety profile of 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride has been extensively studied to ensure compliance with regulatory standards. While it is not classified as a hazardous material, proper handling protocols are recommended to minimize exposure. This aligns with the broader industry trend toward safer chemical practices and environmental responsibility, topics frequently searched by professionals and enthusiasts alike.

In conclusion, 1-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one hydrochloride (CAS No. 112858-05-6) represents a versatile and valuable compound in both academic and industrial settings. Its multifaceted applications, from drug discovery to material engineering, underscore its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in the exploration of new therapeutic agents and advanced materials.